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Compound of Interest

Compound Name:
(3-Methylphenyl) 4-

methoxybenzoate

CAS No.: 7464-47-3

Cat. No.: B12809830

Get Quote

Executive Summary
(3-Methylphenyl) 4-methoxybenzoate is a substituted aryl ester primarily utilized as a latent

hydroxybenzophenone precursor and a mesogenic core in liquid crystal synthesis.[1][2] Its

value as a reactive intermediate lies in its ability to undergo the Fries Rearrangement—both

thermal and photochemical—to yield ortho- and para-hydroxybenzophenones.[1][2] These

rearrangement products are structural isomers of established UV absorbers (e.g., Mexenone

analogs) and serve as critical scaffolds for photo-stabilizers and pharmaceutical

pharmacophores.[1][2]

Unlike simple alkyl esters, the phenolic moiety (3-methylphenol) in this compound activates the

aromatic ring for electrophilic rearrangement, while the 4-methoxybenzoyl group provides the

necessary conjugation for UV absorption properties in the final product.[1][2]
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Property Specification

Molecular Formula C₁₅H₁₄O₃

Molecular Weight 242.27 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DCM, Chloroform, Toluene, Ethyl

Acetate; Insoluble in Water

Reactivity Profile

Stable under ambient conditions.[1][2][3][4]

Susceptible to hydrolysis (base/acid) and Fries

rearrangement (Lewis acid/UV light).[1][2]

Storage

Store at 2-8°C, desiccated. Protect from light to

prevent premature Photo-Fries rearrangement.

[1][2]

Core Protocol A: Lewis Acid-Catalyzed Fries
Rearrangement
Objective: Synthesis of (2-hydroxy-4-methylphenyl)(4-methoxyphenyl)methanone (and

isomers). Application: Production of UV-A/UV-B absorbers and benzophenone-type

pharmaceutical intermediates.[1][2]

Mechanistic Insight
The reaction proceeds via an intermolecular or intramolecular mechanism depending on

conditions.[2] The Lewis acid (AlCl₃) coordinates with the carbonyl oxygen, weakening the

ester bond.[2] The acylium ion (4-methoxybenzoyl cation) is generated and attacks the

electron-rich phenolic ring at the ortho or para position relative to the oxygen.[1][2]

Low Temp (25°C): Favors para-rearrangement (kinetic control).[1][2]

High Temp (120°C): Favors ortho-rearrangement (thermodynamic control), yielding the

desired hydrogen-bonded 2-hydroxybenzophenone.[1][2]
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Reagents:

(3-Methylphenyl) 4-methoxybenzoate (1.0 eq)[1][2]

Aluminum Chloride (AlCl₃), anhydrous (1.2 - 1.5 eq)[1][2]

Solvent: Chlorobenzene (for high temp) or Dichloromethane (DCM) (for low temp)[1][2]

Quench: 1M HCl / Ice water

Step-by-Step Protocol:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, nitrogen

inlet, and magnetic stir bar.

Dissolution: Charge the flask with (3-Methylphenyl) 4-methoxybenzoate (10 mmol, 2.42 g)

and anhydrous Chlorobenzene (20 mL).

Catalyst Addition: Cool the solution to 0°C. Add AlCl₃ (12 mmol, 1.60 g) portion-wise over 15

minutes to control exotherm. Note: HCl gas may evolve; use a scrubber.[1][2]

Reaction:

For Ortho-Product (UV Absorber): Heat the mixture to 120°C for 4–6 hours. The solution

will darken (deep red/brown complex formation).[1][2]

For Para-Product: Stir at 25°C for 12–24 hours.

Quenching: Cool the reaction mixture to room temperature. Pour slowly into a stirred mixture

of ice (50 g) and conc. HCl (5 mL). Stir vigorously for 30 minutes to break the aluminum

complex.

Extraction: Separate the organic layer.[1][2] Extract the aqueous layer with DCM (2 x 20 mL).

[1][2] Combine organic phases.[1][2]

Purification: Wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash

column chromatography (Hexanes/EtOAc gradient).
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Visualization: Reaction Pathway
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Caption: Divergent pathways in the Fries rearrangement of (3-Methylphenyl) 4-
methoxybenzoate controlled by temperature.

Core Protocol B: Photo-Fries Rearrangement
Objective: "Green" synthesis of hydroxybenzophenones without metal catalysts.[1][2]

Application: Mechanistic studies and synthesis of trace metabolites.[1][2]

Principle
UV irradiation (typically 254 nm or >300 nm) excites the ester to a singlet state, causing

homolytic cleavage of the C-O bond.[2] The resulting radical pair [Phenoxy radical + Acyl

radical] recombines within the solvent cage to form ortho- and para-hydroxyketones.[1][2]

Experimental Workflow
Reagents:

Substrate (0.01 M solution)

Solvent: Benzene, Cyclohexane, or Acetonitrile (degassed)[1][2]

Light Source: High-pressure Hg lamp or UV-LED reactor (300 nm)

Step-by-Step Protocol:

Preparation: Dissolve (3-Methylphenyl) 4-methoxybenzoate (100 mg) in degassed

cyclohexane (40 mL).
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Irradiation: Place the solution in a quartz vessel. Irradiate under nitrogen atmosphere for 2–4

hours. Monitor by TLC or HPLC.[1][2]

Workup: Evaporate solvent. The product mixture will contain the ester, ortho-isomer, para-

isomer, and phenol (from radical escape).[1][2]

Isolation: Requires careful preparative HPLC or column chromatography due to the mixture

of isomers.[1][2]

Protocol C: Use as a Liquid Crystal (Mesogen)
Intermediate
Objective: Synthesis of lateral-methyl substituted liquid crystals. Context: The 3-methyl group

on the phenyl ring acts as a lateral substituent, which broadens the nematic phase by

disrupting efficient packing, often lowering the melting point compared to the unsubstituted

analog.[1][2]

Functionalization Workflow
To incorporate this core into a polymer or larger mesogen:

Demethylation (Optional): Convert the 4-methoxy group to a phenol using BBr₃ (DCM,

-78°C) to create a reactive handle for chain extension.

Polymerization: Use the demethylated product as a bis-phenol monomer (if the methyl group

is functionalized) or as a capping agent.[1][2]

Analytical Quality Control
To validate the integrity of the "Reactive Intermediate" before use:
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Method Parameter Acceptance Criteria

HPLC-UV Purity (254 nm) > 98.0%

1H-NMR Identity

Doublet (8.1 ppm, 2H,

benzoyl), Singlet (3.8 ppm, 3H,

OMe), Singlet (2.3 ppm, 3H,

Ar-Me)

Melting Point Physical State

Sharp range (Literature

dependent, typically 60-80°C

for similar esters)

Water Content Karl Fischer
< 0.1% (Critical for AlCl₃

reactions)

HPLC Method (Standard)
Column: C18 Reverse Phase (4.6 x 150 mm, 5 µm)[1][2]

Mobile Phase: A: Water (0.1% H₃PO₄) / B: Acetonitrile[1][2]

Gradient: 50% B to 90% B over 15 min.

Flow Rate: 1.0 mL/min.[1][2]

Troubleshooting & Optimization
Issue: Low Yield in Fries Rearrangement.

Cause: Moisture in solvent deactivating AlCl₃.[1][2]

Fix: Distill Chlorobenzene over CaH₂; use fresh AlCl₃.[1][2]

Issue: Incomplete Conversion.

Cause: Strong complexation of product with AlCl₃ inhibits further reaction.[1][2]

Fix: Increase catalyst loading to 2.0 eq.
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Issue: Para-isomer Dominance.

Cause: Temperature too low.[1][2]

Fix: Ensure reflux at 120–130°C for thermodynamic equilibration to the ortho-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12809830/docs#application-note-3-methylphenyl-4-
methoxybenzoate-as-a-reactive-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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